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Compound of Interest

Compound Name: DF-461

Cat. No.: B607083

Disclaimer: A specific Safety Data Sheet (SDS) for DF-461 (CAS Number: 937051-23-7) could
not be located in publicly available resources. The following information is based on general
best practices for handling novel research chemicals of unknown toxicity and should be
supplemented with a substance-specific SDS from the supplier before any handling, use, or
disposal. The absence of a specific SDS means that detailed quantitative hazard data and
specific experimental protocols for handling DF-461 are not available.

DF-461 is identified as a potent squalene synthase inhibitor, a compound of interest for
researchers in drug development and related scientific fields.[1][2][3] As with any novel
chemical compound, it is crucial to handle DF-461 with the utmost care, assuming it to be
hazardous in the absence of definitive safety data.

Immediate Safety and Personal Protective
Equipment (PPE)

Due to the lack of specific toxicity data for DF-461, a comprehensive approach to personal
protective equipment is mandatory to minimize potential exposure.

Recommended Personal Protective Equipment (PPE) for Handling DF-461.
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Protection Type

Recommended Equipment

Rationale

Eye Protection

Chemical safety goggles or a

full-face shield.

Protects against splashes,
aerosols, and airborne
particles that could cause

serious eye damage.

Hand Protection

Chemically resistant gloves

(e.g., Nitrile, Neoprene).

Prevents direct skin contact.
The specific glove type should
be selected based on the
solvent used with DF-461, and
gloves should be changed

frequently.

Body Protection

A lab coat worn over personal
clothing. For larger quantities
or procedures with a higher
risk of splashing, a chemically
resistant apron or suit is

recommended.

Provides a barrier against
accidental spills and
contamination of personal

clothing.

Respiratory Protection

A properly fitted respirator
(e.g., N95 or higher) should be
used when handling the solid
compound to avoid inhalation
of dust particles. If working
with solutions that may
produce aerosols or vapors, a
respirator with an appropriate
chemical cartridge is
necessary. All respiratory
protection should be used

within a comprehensive

respiratory protection program.

Minimizes the risk of inhaling
the compound, which could
have unknown respiratory or

systemic toxic effects.

Operational Plan: Handling and Storage

A clear and systematic approach to the handling and storage of DF-461 is essential to maintain

researcher safety and compound integrity.
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General Handling and Storage Procedures:

Procedure

Key Steps and Considerations

Receiving

- Visually inspect the package for any signs of
damage or leakage upon arrival.- Wear
appropriate PPE when opening the package.-
Verify that the container is properly labeled and

sealed.

Storage

- Store in a cool, dry, and well-ventilated area,
away from incompatible materials.- Keep the
container tightly sealed to prevent contamination
and degradation.- The storage area should be
clearly marked with the identity of the

compound.

Weighing and Aligquoting

- All handling of the solid compound should be
performed in a certified chemical fume hood or a
glove box to contain any dust.- Use appropriate
tools (e.g., spatulas, weighing paper) and clean
them thoroughly after use.- Prepare solutions in
a fume hood to minimize inhalation of solvent

vapors and potential aerosols of the compound.

General Use

- Always work in a well-ventilated area,
preferably a chemical fume hood.- Avoid direct
contact with the skin, eyes, and clothing.- Do not

eat, drink, or smoke in the laboratory.

Disposal Plan

The disposal of DF-461 and any contaminated materials must be carried out in accordance

with all local, state, and federal regulations for hazardous waste.

General Disposal Guidelines:
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Waste Type

Disposal Procedure

Unused DF-461

- Should be disposed of as hazardous chemical
waste through an approved institutional or
commercial waste disposal service.- Do not

dispose of down the drain or in the regular trash.

Contaminated Materials

- All disposable items that have come into
contact with DF-461 (e.g., gloves, weighing
paper, pipette tips) should be collected in a
designated, sealed hazardous waste container.-
Contaminated lab coats and other reusable
items should be decontaminated or disposed of

as hazardous waste.

Solutions of DF-461

- Liquid waste containing DF-461 should be
collected in a clearly labeled, sealed, and
chemically compatible waste container for
disposal by a certified hazardous waste

management company.

Experimental Workflow for Handling DF-461

The following diagram outlines a logical workflow for the safe handling of a novel research

chemical like DF-461, from initial receipt to final disposal.
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A generalized workflow for safely handling research chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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